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Meconin Meconin Meconine, also known as meconic lactone or mekonin, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Meconine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, meconine is primarily located in the cytoplasm. Meconine has a bitter taste.
Brand Name: Vulcanchem
CAS No.: 569-31-3
VCID: VC0138656
InChI: InChI=1S/C10H10O4/c1-12-7-4-3-6-5-14-10(11)8(6)9(7)13-2/h3-4H,5H2,1-2H3
SMILES: COC1=C(C2=C(COC2=O)C=C1)OC
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

Meconin

CAS No.: 569-31-3

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VCID: VC0138656

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

Meconin - 569-31-3

CAS No. 569-31-3
Product Name Meconin
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name 6,7-dimethoxy-3H-2-benzofuran-1-one
Standard InChI InChI=1S/C10H10O4/c1-12-7-4-3-6-5-14-10(11)8(6)9(7)13-2/h3-4H,5H2,1-2H3
Standard InChIKey ORFFGRQMMWVHIB-UHFFFAOYSA-N
SMILES COC1=C(C2=C(COC2=O)C=C1)OC
Canonical SMILES COC1=C(C2=C(COC2=O)C=C1)OC
Appearance Assay:≥95%A crystalline solid
Melting Point 102.5 °C
Mp 102.5 °
102.5°C
Physical Description Solid
Description Meconine, also known as meconic lactone or mekonin, belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . Meconine exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, meconine is primarily located in the cytoplasm. Meconine has a bitter taste.
Solubility 0.01 M
2.5 mg/mL at 25 °C
Synonyms 6,7-Dimethoxy-1(3H)-isobenzofuranone; Opianyl; Meconic Lactone; 6,7-Dimethoxyphthalide; NSC 35547;
PubChem Compound 68437
Last Modified Nov 11 2021
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